Cas no 6044-50-4 (methyl3-(triethoxysilyl)propylamine)

• Product Name: methyl3-(triethoxysilyl)propylamine
• CAS No: 6044-50-4
• MF: C₁₀H₂₅NO₃Si
• MW: 235.395904302597
• MDL: MFCD24842713
• CID: 505564
• PubChem ID: 80142
• Update Time: 2025-06-09

methyl3-(triethoxysilyl)propylamine Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine,N-methyl-3-(triethoxysilyl)-
• 1-pentan-3-yl-4-[(2,3,4-trimethoxyphenyl)methyl]piperazine
• N-METHYL-3-(TRIETHOXYSILYL)PROPYLAMINE
• (3-(Methylamino)propyl)triethoxysilane
• N-methyl-3-(triethoxysilyl)propan-1-amine
• methyl3-(triethoxysilyl)propylamine
• T3242
• gamma-methylaminopropyltriethoxysilane
• N-methyl-3-triethoxysilylpropan-1-amine
• 1-Propanamine, N-methyl-3-(triethoxysilyl)-
• DTXSID0064090
• METHYL[3-(TRIETHOXYSILYL)PROPYL]AMINE
• EINECS 227-934-3
• EN300-9724286
• DTPZJXALAREFEY-UHFFFAOYSA-N
• MFCD24842713
• SCHEMBL111512
• NS00044931
• N-Methyl-3-(triethoxysilyl)-1-propanamine
• 6044-50-4
• 9GJ88N5WNZ

• MDL： MFCD24842713
• Inchi： 1S/C10H25NO3Si/c1-5-12-15(13-6-2,14-7-3)10-8-9-11-4/h11H,5-10H2,1-4H3
• InChI Key： DTPZJXALAREFEY-UHFFFAOYSA-N
• SMILES： [Si](CCCNC)(OCC)(OCC)OCC

Computed Properties

• Exact Mass: 235.16045
• Monoisotopic Mass: 235.16
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.7A^2

Experimental Properties

• Density: 0.915
• Boiling Point: 243.2°C at 760 mmHg
• Flash Point: 100.9°C
• Refractive Index: 1.426
• PSA: 39.72

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkoxysilanes

Additional information on methyl3-(triethoxysilyl)propylamine

Introduction to 1-Propanamine,N-methyl-3-(triethoxysilyl)- (CAS No: 6044-50-4)

The compound 1-Propanamine,N-methyl-3-(triethoxysilyl)-, identified by its CAS number 6044-50-4, is a specialized organic chemical with significant applications in the field of synthetic chemistry and material science. This compound belongs to the class of N-methylated amines functionalized with a triethoxysilyl group, making it a versatile intermediate in the synthesis of various high-performance materials. The unique structural features of this molecule, particularly the presence of both an amine group and a siloxy group, endow it with remarkable reactivity and adaptability in chemical transformations.

Recent advancements in the field of organosilicon chemistry have highlighted the importance of 1-Propanamine,N-methyl-3-(triethoxysilyl)- as a precursor in the development of novel silicon-based polymers and coatings. The triethoxysilyl moiety, in particular, plays a crucial role in enhancing the adhesion properties of these materials when used in surface modification processes. This has led to increased interest in its application in industries requiring robust and durable surface treatments, such as automotive manufacturing and construction.

The synthesis of 1-Propanamine,N-methyl-3-(triethoxysilyl)- involves a multi-step process that typically begins with the reaction of 1-propanamine with methylating agents to introduce the N-methyl group. Subsequent functionalization with triethoxysilane under controlled conditions yields the desired product. The reaction pathway is optimized to ensure high yield and purity, which are critical for industrial applications. Modern catalytic methods have further refined this process, reducing reaction times and minimizing byproduct formation.

In terms of applications, 1-Propanamine,N-methyl-3-(triethoxysilyl)- is widely used as a crosslinking agent in the production of silicones and siloxanes. These materials are employed in a variety of applications, including sealants, adhesives, and lubricants, where their thermal stability and chemical resistance are highly valued. The compound's ability to form stable Si-O-Si bonds makes it an excellent candidate for enhancing the mechanical properties of these materials.

Recent research has also explored the use of 1-Propanamine,N-methyl-3-(triethoxysilyl)- in biomedical applications. Its bifunctional nature allows it to act as both a reactive handle for further chemical modifications and a stabilizing agent in drug delivery systems. For instance, it has been investigated as a component in polymer-based drug carriers designed for controlled release formulations. The siloxy group's hydrolytic stability ensures that the drug payload remains protected until targeted release conditions are met.

The compound's role in nanotechnology is another area of growing interest. By incorporating 1-Propanamine,N-methyl-3-(triethoxysilyl)- into functionalized nanoparticles, researchers have been able to develop novel materials with enhanced properties for use in sensors, catalysts, and electronic devices. The siloxy group facilitates strong anchoring to surfaces, while the amine functionality allows for further functionalization, making this compound a valuable building block in nanomaterial design.

Environmental considerations have also driven innovation in the use of 1-Propanamine,N-methyl-3-(triethoxysilyl)-. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. These efforts align with broader industry trends toward sustainable chemistry practices. Additionally, studies have focused on the biodegradability of materials derived from this compound, ensuring that their environmental impact is mitigated throughout their lifecycle.

The future prospects for 1-Propanamine,N-methyl-3-(triethoxysilyl)- are promising, with ongoing research uncovering new applications across multiple industries. As synthetic methodologies continue to evolve, the compound's potential is expected to expand further, driving innovation and enabling the development of next-generation materials with tailored properties.